Cas no 1104786-94-8 (Escitalopram hydrobromide)

• Product Name: Escitalopram hydrobromide
• CAS No: 1104786-94-8
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 833366
• Update Time: 2026-04-29

Escitalopram hydrobromide Chemical and Physical Properties

Names and Identifiers

• Escitalopram hydrobromide
• 1-(4-METHOXYBUTYL)-1H-PYRROLO[2,3-B]PYRIDINE-2-CARBOXYLIC ACID

• Inchi： InChI=1S/C13H16N2O3/c1-18-8-3-2-7-15-11(13(16)17)9-10-5-4-6-14-12(10)15/h4-6,9H,2-3,7-8H2,1H3,(H,16,17)
• InChI Key： NBWJSSOENOZGRU-UHFFFAOYSA-N
• SMILES： COCCCCN1C(=CC2=C1N=CC=C2)C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6